(1-Cyanocyclohexyl)acetic acid

Description

(1-Cyanocyclohexyl)acetic acid is an organic compound featuring a cyano group attached to a cyclohexyl ring and a carboxylic acid functional group. Its molecular formula is C9H13NO2, with a molecular weight of approximately 167.21 g/mol . This compound is valued in pharmaceuticals and organic synthesis for its distinct structural characteristics, which include both a cyano group (C≡N) and a carboxylic acid moiety. It can serve as a building block in synthesizing complex molecules because its cyano and carboxylic acid groups can participate in various chemical reactions, making it a versatile starting material for organic chemists. Studies have described its use in synthesizing substituted cyclohexanes with potential biological activity.

This acid can undergo hydrolysis under acidic or basic conditions, which converts it into its corresponding carboxylic acid. Research indicates that (1-Cyanocyclohexyl)acetic acid exhibits significant biological activity, especially regarding neuropharmacology. It has been investigated for potential effects on the central nervous system, similar to compounds like gabapentin, used to treat neuropathic pain and epilepsy . Its structural similarity to pharmacologically active compounds suggests it may be useful in drug development. Interaction studies involving (1-Cyanocyclohexyl)acetic acid focus on its pharmacokinetic properties and interactions with biological targets, with preliminary studies suggesting it may interact with neurotransmitter systems.

(1-Cyanocyclohexyl)acetic acid shares structural similarities with compounds like gabapentin, cyanoacetic acid, 2-(1-Cyanocyclohexyl)acetic acid and 3-(Cyano)-propionic acid. Gabapentin has a similar cyclic structure and an amino group and is used for neuropathic pain management . Cyanoacetic acid contains a cyano group but has a simpler structure and is more reactive than (1-Cyanocyclohexyl)acetic acid. The uniqueness of (1-Cyanocyclohexyl)acetic acid lies in its specific combination of a cyclohexane ring and both cyano and carboxylic functionalities, potentially providing distinct pharmacological properties not found in simpler analogs.

• CAS No.: 133481-09-1
• Product Name: (1-Cyanocyclohexyl)acetic acid
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.2 g/mol
• IUPAC Name: 2-(1-cyanocyclohexyl)acetic acid
• Standard InChI: InChI=1S/C9H13NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-6H2,(H,11,12)
• Standard InChIKey: YGFXLCAKCKPSQQ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(CC(=O)O)C#N
• Canonical SMILES: C1CCC(CC1)(CC(=O)O)C#N
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (1-cyanocyclohexyl)acetic acid; 2-(1-Cyanocyclohexyl)acetic acid; Gabapentin USP RC B; 1-Cyanocyclohexaneacetic Acid; USP Gabapentin Related Compound B
• PubChem Compound: 11073797
• Last Modified: Aug 15 2023